Cas no 936494-74-5 (2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol)

• Product Name: 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol
• CAS No: 936494-74-5
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• MDL: MFCD11850046
• CID: 822752
• PubChem ID: 53301993
• Update Time: 2025-05-19

2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol
• 936494-74-5
• AS-68844
• W18503
• AKOS015891227
• MFCD11850046
• 2-(4-Bromophenyl)-1,3-dihydroxy-2-(hydroxymethyl)propane
• PTFBRTJXVDPNFS-UHFFFAOYSA-N
• SCHEMBL2672720
• DTXSID00693274
• SY395661
• DB-103614

• MDL： MFCD11850046
• Inchi： 1S/C10H13BrO3/c11-9-3-1-8(2-4-9)10(5-12,6-13)7-14/h1-4,12-14H,5-7H2
• InChI Key： PTFBRTJXVDPNFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CO)(CO)CO

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.7Ų

Additional information on 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol

Professional Introduction to Compound with CAS No. 936494-74-5 and Product Name: 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol

The compound identified by the CAS number 936494-74-5 and the product name 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

At the core of this compound's structure lies a bifunctional moiety composed of a 4-bromophenyl group and a hydroxymethyl substituent attached to a propane-1,3-diol backbone. This arrangement not only imparts distinct electronic and steric properties but also opens up avenues for diverse chemical modifications and biological interactions. The presence of the bromine atom in the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that incorporate both hydroxyl and bromine functionalities. These groups are particularly useful in constructing complex molecular architectures through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in the synthesis of biaryl compounds. The 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol structure provides an ideal platform for such transformations, enabling the creation of novel heterocyclic compounds with potential therapeutic benefits.

One of the most compelling aspects of this compound is its utility in the synthesis of chiral drugs. The propane-1,3-diol backbone is a well-known scaffold for constructing enantiomerically pure compounds, which are often required for their efficacy and reduced side effects in medicinal applications. By introducing functional groups like hydroxymethyl at specific positions, researchers can fine-tune the stereochemistry of the molecule, leading to enhanced biological activity.

Recent studies have highlighted the role of 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol in developing novel inhibitors for enzymes involved in metabolic pathways. For instance, modifications to this core structure have been explored as potential treatments for metabolic disorders such as diabetes and hyperlipidemia. The hydroxymethyl group can interact with hydrophobic pockets of target enzymes, while the bromophenyl moiety can serve as a recognition element for precise binding. This dual functionality has been leveraged to design molecules that exhibit high selectivity and potency.

The compound's versatility also extends to its application in material science. Researchers have investigated its use as a precursor in polymer chemistry, where it can contribute to the formation of polymers with unique mechanical and thermal properties. The presence of both hydroxyl and bromine groups allows for copolymerization with other monomers, leading to materials with tailored characteristics suitable for various industrial applications.

In addition to its synthetic utility, 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol has been studied for its potential role in drug delivery systems. Its structural features make it an excellent candidate for designing prodrugs that can be activated within specific biological compartments. By leveraging its reactivity, researchers can develop prodrugs that release active pharmaceutical ingredients (APIs) under controlled conditions, thereby improving bioavailability and therapeutic efficacy.

The compound's influence on medicinal chemistry is further underscored by its incorporation into various drug discovery programs. Pharmaceutical companies have utilized derivatives of 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol in high-throughput screening (HTS) campaigns to identify lead compounds for treating neurological disorders, cancer, and infectious diseases. The structural motifs present in this molecule have proven effective in modulating biological pathways critical to these conditions.

Advances in computational chemistry have also played a significant role in understanding the behavior of 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, guiding rational drug design efforts. These simulations have helped predict binding affinities and optimize molecular structures for improved pharmacological activity.

The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. Innovations in green chemistry have prompted investigations into more sustainable methods for producing 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol, emphasizing environmentally friendly processes that minimize waste and energy consumption. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing.

In conclusion,936494-74-5 and 2-(4-Bromophenyl)-2-(hydroxymethyl)propane-1,3-diol represent a fascinating compound with broad applications across chemical synthesis and pharmaceutical research. Its unique structural features offer numerous opportunities for developing innovative therapeutics and advanced materials. As research continues to uncover new possibilities，this molecule is poised to remain at the forefront of scientific discovery，contributing significantly to advancements in medicine and material science.